3',6'-Dihydroxy-6-isothiocyanatospiro[isobenzofuran-1(3H),9'-[9H]xanthen]-3-one 3',6'-Dihydroxy-6-isothiocyanatospiro[isobenzofuran-1(3H),9'-[9H]xanthen]-3-one Fluorescein 6-isothiocyanate is the 6-isomer of fluorescein isothiocyanate.
Brand Name: Vulcanchem
CAS No.: 18861-78-4
VCID: VC0014615
InChI: InChI=1S/C21H11NO5S/c23-11-4-6-13-17(8-11)26-18-9-12(24)5-7-14(18)21(13)15-2-1-3-16(22-10-28)19(15)20(25)27-21/h1-9,23-24H
SMILES: C1=CC2=C(C(=C1)N=C=S)C(=O)OC23C4=C(C=C(C=C4)O)OC5=C3C=CC(=C5)O
Molecular Formula: C21H11NO5S
Molecular Weight: 389.4 g/mol

3',6'-Dihydroxy-6-isothiocyanatospiro[isobenzofuran-1(3H),9'-[9H]xanthen]-3-one

CAS No.: 18861-78-4

Reference Standards

VCID: VC0014615

Molecular Formula: C21H11NO5S

Molecular Weight: 389.4 g/mol

3',6'-Dihydroxy-6-isothiocyanatospiro[isobenzofuran-1(3H),9'-[9H]xanthen]-3-one - 18861-78-4

CAS No. 18861-78-4
Product Name 3',6'-Dihydroxy-6-isothiocyanatospiro[isobenzofuran-1(3H),9'-[9H]xanthen]-3-one
Molecular Formula C21H11NO5S
Molecular Weight 389.4 g/mol
IUPAC Name 3',6'-dihydroxy-7-isothiocyanatospiro[2-benzofuran-3,9'-xanthene]-1-one
Standard InChI InChI=1S/C21H11NO5S/c23-11-4-6-13-17(8-11)26-18-9-12(24)5-7-14(18)21(13)15-2-1-3-16(22-10-28)19(15)20(25)27-21/h1-9,23-24H
Standard InChIKey GTQFZXYECNSNNC-UHFFFAOYSA-N
SMILES C1=CC2=C(C(=C1)N=C=S)C(=O)OC23C4=C(C=C(C=C4)O)OC5=C3C=CC(=C5)O
Canonical SMILES C1=CC2=C(C(=C1)N=C=S)C(=O)OC23C4=C(C=C(C=C4)O)OC5=C3C=CC(=C5)O
Description Fluorescein 6-isothiocyanate is the 6-isomer of fluorescein isothiocyanate.
Synonyms FITC
PubChem Compound 15764346
Last Modified Nov 11 2021
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